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Compound of Interest

Compound Name: 2,6-Dimethoxy-3-nitropyridine

Cat. No.: B097036

An In-depth Technical Guide to the Safe Handling of 2,6-Dimethoxy-3-nitropyridine

For researchers, scientists, and drug development professionals, understanding the safety and
handling protocols for chemical compounds is paramount. This guide provides a
comprehensive overview of 2,6-Dimethoxy-3-nitropyridine, a versatile compound used in
organic synthesis and pharmaceutical development.[1] It serves as a crucial intermediate in
creating various bioactive molecules, including potential anti-inflammatory and antimicrobial
agents.[1]

Chemical and Physical Properties

The physical and chemical properties of 2,6-Dimethoxy-3-nitropyridine are summarized
below. These characteristics are essential for safe storage, handling, and use in experimental
settings.
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Property Value Source
Molecular Formula C7HsN20a4 [1112]
Molecular Weight 184.15 g/mol [1][2]
Appearance Pale yellow crystalline solid [1]
Melting Point 88-94°C [1]
Boiling Point 346 °C/ 655 °F

Purity > 97% (GC) [1]

CAS Number 18677-41-3 [1]

Safety and Hazard Information

According to the Globally Harmonized System (GHS) classification, 2,6-Dimethoxy-3-

nitropyridine presents several hazards that require careful management.

~HS H | Classificati

Hazard Class Category

Acute Toxicity (Oral) Category 4

Skin Irritation Category 2

Eye Irritation Category 2A

Specific target organ toxicity - single exposure Category 3 (Respiratory system)

Source: Sigma-Aldrich Safety Data Sheet[3]

Hazard and Precautionary Statements

e Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.[4]
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o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

e Precautionary Statements (Prevention):

o P261: Avoid breathing dust.[4]

o P264: Wash skin thoroughly after handling.[4]

o P270: Do not eat, drink or smoke when using this product.

o P271: Use only outdoors or in a well-ventilated area.[4]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4]
o Precautionary Statements (Response):

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel
unwell. Rinse mouth.

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5][6]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[4]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4]

o P332 + P313: If skin irritation occurs: Get medical advice/ attention.[4]
o P337 + P313: If eye irritation persists: Get medical advice/ attention.[4]
o P362: Take off contaminated clothing and wash before reuse.[4]

Experimental Protocols and Handling

While specific experimental protocols for this compound are application-dependent, the
following guidelines based on safety data sheets provide a framework for safe handling in a
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laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

A systematic approach to hazard control is essential. The hierarchy of controls illustrates the
most effective means of mitigating risks associated with chemical handling.
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Hierarchy of Hazard Controls

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)
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1. Receiving & Inspection
Verify container integrity.

2. Storage
Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

3. Preparation
Weigh and handle only inside a
chemical fume hood.

4. Experimentation
Use appropriate PPE.
Avoid generating dust.

5. Decontamination
Clean work area and equipment.
Wash hands thoroughly.

6. Waste Disposal
Dispose of contents/container to an
approved waste disposal plant.
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Exposure Incident

£ et e B

Immediate First Aid Action
1. Move to fresh air. 1. Immediately remove contaminated clothing. 1. Rinse cautiously with water for several minutes. 1. Rinse mouth.

2. If not breathing, give artificial respiration. il 2. Flush skin with plenty of water for at least 15 minutes. 2. Remove contact lenses, if present. 2. Make victim drink water (two glasses at most).
3. Get medical attention. 3. Get medical advice if irritation persists. 3. Continue rinsing and call an ophthalmologist. 3. Call a POISON CENTER or doctor immediately.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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